(3AS,8aS)-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepine 6-oxide

Specification

• Molecular Formula: C47H36O5P+
• Molecular Weight: 711.8 g/mol
• IUPAC Name: (3aS,8aS)-2,2-dimethyl-4,4,8,8-tetranaphthalen-2-yl-3a,8a-dihydro-[1,3]dioxolo[4,5-e][1,3,2]dioxaphosphepin-6-ium 6-oxide
• Standard InChI: InChI=1S/C47H36O5P/c1-45(2)49-43-44(50-45)47(41-25-21-33-13-5-9-17-37(33)29-41,42-26-22-34-14-6-10-18-38(34)30-42)52-53(48)51-46(43,39-23-19-31-11-3-7-15-35(31)27-39)40-24-20-32-12-4-8-16-36(32)28-40/h3-30,43-44H,1-2H3/q+1/t43-,44-/m0/s1
• Standard InChI Key: OSRNTCZSRMDHMK-CXNSMIOJSA-N
• Isomeric SMILES: CC1(O[C@H]2[C@H](O1)C(O[P+](=O)OC2(C3=CC4=CC=CC=C4C=C3)C5=CC6=CC=CC=C6C=C5)(C7=CC8=CC=CC=C8C=C7)C9=CC1=CC=CC=C1C=C9)C
• Canonical SMILES: CC1(OC2C(O1)C(O[P+](=O)OC2(C3=CC4=CC=CC=C4C=C3)C5=CC6=CC=CC=C6C=C5)(C7=CC8=CC=CC=C8C=C7)C9=CC1=CC=CC=C1C=C9)C

Introduction

(3AS,8aS)-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-dioxolo[4,5-e]dioxaphosphepine 6-oxide is a complex organophosphorus compound featuring a unique phosphorus-containing heterocyclic structure. It is synthesized through advanced organic chemistry techniques, requiring precise control over reaction conditions such as temperature and solvent choice to optimize yield and purity.

Synthesis and Reactivity

The synthesis of this compound involves multiple steps, with careful control of reaction conditions to achieve optimal yield and purity. It exhibits reactivity typical of organophosphorus compounds, with potential applications in modifying the compound for specific uses in pharmaceuticals or material sciences.

Applications and Potential Uses

While specific applications of (3AS,8aS)-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-dioxolo[4,5-e]dioxaphosphepine 6-oxide are not detailed in the search results, organophosphorus compounds generally have potential in various scientific fields, including pharmaceuticals and materials science.

Analytical Techniques

Analytical techniques such as Infrared Spectroscopy (IR), Ultraviolet-visible Spectroscopy (UV-vis), and Thermal Gravimetric Analysis (TGA) can provide insights into thermal stability and functional group identification.

Related Compounds and Research

Related compounds, such as (3AS,8aS)-6-hydroxy-2,2-dimethyl-4,4,8,8-tetra(naphthalen-2-yl)tetrahydro-dioxolo[4,5-e]dioxaphosphepine 6-oxide, share similar structural features and may offer additional insights into the properties and applications of these complex molecules.